Cas no 5496-07-1 (1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-)

• Product Name: 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-
• CAS No: 5496-07-1
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 3216047
• Update Time: 2025-11-02

1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-

• Inchi： 1S/C13H10N2O/c16-15-12-9-5-4-8-11(12)14-13(15)10-6-2-1-3-7-10/h1-9,16H
• InChI Key： MVXMDWWPPYZUGR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(O)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-

Comprehensive Guide to 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL- (CAS No. 5496-07-1): Properties, Applications, and Market Insights

1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL- (CAS No. 5496-07-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its benzimidazole core and a hydroxyl-phenyl substitution, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this comprehensive guide, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound.

The chemical structure of 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL- consists of a fused benzene and imidazole ring system, with a hydroxyl group at the 1-position and a phenyl group at the 2-position. This configuration imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. Researchers often explore its derivatives for enhanced bioactivity, particularly in drug discovery programs targeting enzyme inhibition or receptor modulation.

One of the most prominent applications of 5496-07-1 lies in pharmaceutical research. The benzimidazole scaffold is widely recognized for its medicinal potential, appearing in numerous FDA-approved drugs. Scientists are particularly interested in its potential as a building block for novel antimicrobial agents, given the rising global concern about antibiotic resistance. Recent studies have investigated its efficacy against multidrug-resistant pathogens, aligning with current healthcare priorities.

In material science, 1-HYDROXY-2-PHENYL-BENZIMIDAZOLE demonstrates promising characteristics for advanced material development. Its ability to form stable complexes with metals makes it valuable for creating functional materials with applications in catalysis, sensors, and organic electronics. The compound's photophysical properties are being explored for potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, areas experiencing rapid technological advancement.

The agrochemical industry has shown growing interest in 1H-BENZIMIDAZOLE derivatives due to their potential as eco-friendly crop protection agents. With increasing regulatory pressure on conventional pesticides, researchers are investigating this compound's utility in developing next-generation plant protection products that combine efficacy with reduced environmental impact. This aligns perfectly with current agricultural trends emphasizing sustainability and reduced chemical footprints.

From a synthetic chemistry perspective, 5496-07-1 serves as a versatile intermediate. Modern synthetic approaches focus on developing green chemistry routes for its production, minimizing hazardous byproducts and improving atom economy. Recent advancements in catalytic methods have enabled more efficient synthesis of this compound, addressing the pharmaceutical industry's demand for cost-effective and scalable production processes.

The global market for benzimidazole-based compounds has shown steady growth, driven by expanding applications in multiple industries. Market analysts project particular growth in the Asia-Pacific region, where pharmaceutical and agrochemical production continues to expand. Quality standards and regulatory compliance remain critical factors for manufacturers, especially with increasing emphasis on Good Manufacturing Practices (GMP) in fine chemical production.

Recent scientific literature highlights several innovative applications of 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-. In medicinal chemistry, researchers have explored its potential in targeted cancer therapies, particularly as kinase inhibitors. The compound's ability to interact with biological membranes also makes it interesting for drug delivery system development. These cutting-edge applications demonstrate the compound's versatility and continued relevance in contemporary research.

Environmental considerations are increasingly important in the production and use of 5496-07-1. The chemical industry is developing improved waste management protocols for its synthesis and implementing more sustainable purification techniques. Life cycle assessment studies help optimize production processes to minimize environmental impact while maintaining product quality - a crucial factor for environmentally conscious manufacturers and end-users.

Quality control remains paramount for 1-HYDROXY-2-PHENYL-BENZIMIDAZOLE suppliers and users. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy ensure product purity and consistency. The development of robust analytical methods has become particularly important as applications become more specialized and purity requirements more stringent, especially in pharmaceutical applications where impurity profiles can significantly impact drug safety and efficacy.

Looking forward, the scientific community continues to uncover new potential for 1H-BENZIMIDAZOLE, 1-HYDROXY-2-PHENYL-. Emerging research areas include its use in supramolecular chemistry, where its hydrogen bonding capabilities enable the construction of complex molecular architectures. Additionally, its electrochemical properties are being investigated for energy storage applications, potentially contributing to advancements in battery technology - a field of immense global interest.

For researchers and industry professionals working with 5496-07-1, staying informed about the latest developments is crucial. Regular monitoring of patent literature and scientific publications reveals new synthetic methods, applications, and safety data. The compound's versatility ensures it remains relevant across multiple disciplines, from basic research to industrial applications, making it a valuable subject for ongoing study and development.